Undecaaluminium neodymium octadecaoxide

• CAS No.: 12254-15-8
• Molecular Formula: Al11NdO18
• Molecular Weight: 729.021
• IUPAC Name: undecaaluminum;neodymium(3+);oxygen(2-)
• InChI: InChI=1S/11Al.Nd.18O/q12*+3;18*-2
• InChI Key: SNKSQLOIIHFQIA-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Nd+3]

Description

Undecaaluminium neodymium octadecaoxide is a rare earth-containing aluminium oxide compound with the molecular formula Al₁₁NdO₁₈ and CAS registry number 12254-15-8. This compound belongs to a class of mixed-metal oxides characterized by their complex stoichiometry and incorporation of rare earth elements. It is commercially available through three suppliers, as indicated in regulatory and industrial databases .

Comparison with Similar Compounds

Undecaaluminium Lanthanum Octadecaoxide

The most structurally analogous compound to undecaaluminium neodymium octadecaoxide is undecaaluminium lanthanum octadecaoxide (CAS: 12043-90-2 , molecular formula: Al₁₁LaO₁₈ ). Below is a comparative analysis based on available

Table 1: Structural and Commercial Comparison

Property	This compound	Undecaaluminium Lanthanum Octadecaoxide
Molecular Formula	Al₁₁NdO₁₈	Al₁₁LaO₁₈
Molecular Weight	729.02 g/mol*	723.69 g/mol
CAS Number	12254-15-8	12043-90-2
Suppliers	3 suppliers	Alfa Chemistry
Purity	Not specified	96%
IUPAC Name	Decaaluminum; neodymium(3+); oxygen(2−)	Decaaluminum; lanthanum(3+); oxygen(2−)

*Calculated based on neodymium’s atomic weight (144.24 g/mol) versus lanthanum (138.905 g/mol).

Key Findings:

Molecular Weight and Compositional Differences :

• The substitution of neodymium (Nd³⁺, atomic weight 144.24) for lanthanum (La³⁺, atomic weight 138.905) results in a ~5.33 g/mol increase in molecular weight. This difference, though modest, may influence bulk properties such as density or thermal stability.

Commercial Availability :

• The neodymium variant is supplied by three entities, whereas the lanthanum analogue is exclusively listed by Alfa Chemistry. This discrepancy may reflect differing industrial demand or synthesis complexity .

Rare Earth Element Properties: Neodymium: Known for strong paramagnetism and sharp absorption bands in visible light, making it suitable for laser crystals and magnetic alloys. Lanthanum: Exhibits high catalytic activity and is widely used in petroleum refining and optical glass production. These intrinsic properties suggest divergent applications despite structural similarities.

Broader Context: Rare Earth Aluminium Oxides

While direct data on other analogues (e.g., cerium or praseodymium variants) are absent in the provided evidence, the general class of rare earth aluminium oxides is extensively studied. For example:

• Praseodymium-doped cadmium oxide (CAS: 1306-23-6) is noted in regulatory lists but differs significantly in composition and application .
• The substitution of rare earth metals in aluminium oxides allows tailoring of electronic, optical, and catalytic properties, though specific performance metrics for Al₁₁NdO₁₈ and Al₁₁LaO₁₈ require further experimental validation.